Cas no 31127-85-2 (Bis-PEG4-acid)

• Product Name: Bis-PEG4-acid
• CAS No: 31127-85-2
• MF: C₁₂H₂₂O₈
• MW: 294.298285007477
• MDL: MFCD22201545
• CID: 2084475
• Update Time: 2025-04-21

Bis-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• α,ω-Dipropionic acid triethylene glycol
• 4,7,10,13-Tetraoxa-hexadecan-1,16-dicarbonsaeure
• HOOC-3-COOH
• HOOC-dPEG3-COOH
• lpha, oMega-Dipropionic acid triethylene glycol
• 4,7,10,13-Tetraoxahexadecan-1,16-dicarbonsaeure
• Alpha,ω-Dipropionic acid triethylene glycol
• Bis-dPeg4 acid
• HOOCCH2CH2-PEG3 -CH2CH2COOH
• Bis-PEG4-acid

• MDL： MFCD22201545
• Inchi： 1S/C12H22O8/c13-11(14)1-3-17-5-7-19-9-10-20-8-6-18-4-2-12(15)16/h1-10H2,(H,13,14)(H,15,16)
• InChI Key： LGEVPLDBBPWJIC-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 294.13100
• Monoisotopic Mass: 294.13146766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.30
• XLogP3: -1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (647 g/l) (25 º C),
• PSA: 111.52000
• LogP: 0.00220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical additives